Cas no 88465-93-4 (2-Propenoic acid, 2-methyl-3-phenylpropyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-3-phenylpropyl ester
• CAS No: 88465-93-4
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 631691
• PubChem ID: 53978496
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-3-phenylpropyl ester
• (2-methyl-3-phenylpropyl) prop-2-enoate
• 88465-93-4
• SCHEMBL5467970
• DTXSID80708118
• 2-Methyl-3-phenylpropyl prop-2-enoate

• Inchi： 1S/C13H16O2/c1-3-13(14)15-10-11(2)9-12-7-5-4-6-8-12/h3-8,11H,1,9-10H2,2H3
• InChI Key： JWPZVHKYNZBBOW-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes